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Compound of Interest

Compound Name: Cyclopentanesulfonyl chloride

Cat. No.: B1274887

For immediate reference, treat Cyclopentanesulfonyl chloride as a corrosive and water-
reactive substance. Disposal requires careful chemical neutralization before collection as
hazardous waste. Never dispose of it directly down the drain. This guide provides essential
safety and logistical information for the proper disposal of Cyclopentanesulfonyl chloride,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety & Hazard Profile

Cyclopentanesulfonyl chloride is a corrosive liquid that can cause severe skin burns and eye
damage.[1] It may also cause respiratory irritation. A key hazard is its violent reaction with
water, which liberates toxic and irritating gases such as hydrogen chloride and sulfur oxides.[1]
[2] Therefore, it is crucial to handle this compound in a well-ventilated area, preferably under a
chemical fume hood, and to prevent any contact with moisture.[1]

Personal Protective Equipment (PPE)

When handling Cyclopentanesulfonyl chloride, including during disposal, the following
personal protective equipment is mandatory:

o Eye Protection: Chemical safety goggles and a face shield.[3]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
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» Body Protection: A lab coat or other protective clothing.

» Respiratory Protection: Use a respirator with a suitable filter (e.g., type ABEK as per
EN14387) if working outside a fume hood or if ventilation is inadequate.[3]

Quantitative Data Summary

The following table summarizes key quantitative and safety data for Cyclopentanesulfonyl

chloride.
Property Value Citation(s)
CAS Number 26394-17-2 [3][4]
Molecular Weight 168.64 g/mol [3114]
Density 1.279 g/mL at 25 °C [3][4]
] > 110 °C (> 230 °F) - closed
Flash Point [3114]
cup
Storage Temperature 2-8°C
Skin Corrosion/Irritation
Category 1B, Serious Eye
Hazard Classifications Damage Category 1, Specific [1]

target organ toxicity (single

exposure) Category 3

) ) Strong oxidizing agents, Water,
Incompatible Materials ) [1]
Bases, Amines, Alcohols

Spill & Emergency Procedures

In the event of a small spill, evacuate the immediate area of non-essential personnel. Ensure
adequate ventilation. Wearing appropriate PPE, absorb the spill with an inert, dry material such
as dry sand, vermiculite, or a commercial chemical absorbent.[1] Do not use water.[1] Collect
the absorbed material into a suitable, closed, and clearly labeled container for hazardous waste
disposal.[1][5]
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Detailed Disposal Protocol: Neutralization of Small
Quantities

This protocol details the neutralization of small, laboratory-scale quantities of
Cyclopentanesulfonyl chloride via hydrolysis. For bulk quantities, it is recommended to
contact a professional hazardous waste disposal service.

Objective: To convert reactive Cyclopentanesulfonyl chloride into the less hazardous and
water-soluble sodium cyclopentanesulfonate.

Materials:

Cyclopentanesulfonyl chloride waste
e Sodium bicarbonate (NaHCOs) or Sodium hydroxide (NaOH), 5-10% aqueous solution

o Athree-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen
inlet/outlet (or a beaker with a magnetic stirrer in a fume hood)

* Ice bath

e pH paper or pH meter

o Designated aqueous hazardous waste container
Procedure:

» Preparation:

o

Perform the entire procedure in a certified chemical fume hood.
o Don the appropriate PPE as listed above.

o Place the reaction flask in an ice bath to control the temperature of the exothermic
reaction.

o If using a three-necked flask, ensure a gentle stream of nitrogen is flowing through the
apparatus to carry away any evolved gases.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1274887?utm_src=pdf-body
https://www.benchchem.com/product/b1274887?utm_src=pdf-body
https://www.benchchem.com/product/b1274887?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ Neutralization:

o Place a volume of cold 5-10% sodium bicarbonate or sodium hydroxide solution into the
reaction flask. The amount should be in stoichiometric excess to the amount of
Cyclopentanesulfonyl chloride to be neutralized.

o Slowly and cautiously add the Cyclopentanesulfonyl chloride waste to the basic solution
dropwise using the dropping funnel or a pipette.

o Maintain vigorous stirring to ensure efficient mixing and heat dissipation.

o Control the rate of addition to keep the temperature of the reaction mixture below 20-25
°C.

o Completion and Verification:

o After the addition is complete, allow the mixture to stir for at least one hour at room
temperature to ensure the reaction has gone to completion.

o Check the pH of the resulting solution to ensure it is neutral or slightly basic (pH 7-9). If the
solution is still acidic, add more base solution until the desired pH is reached.

e Final Disposal:

o Once neutralized, the resulting aqueous solution contains sodium cyclopentanesulfonate,
sodium chloride, and any excess base.

o Transfer this solution to a designated and clearly labeled "Aqueous Hazardous Waste"
container for collection by your institution's environmental health and safety department.

Disposal Workflow Diagram
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Caption: A workflow for the proper disposal of Cyclopentanesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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